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Compound of Interest

Compound Name: 9,10-Dibutoxyanthracene

Cat. No.: B1632443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and mechanism of action of 9,10-Dibutoxyanthracene (CAS 76275-14-4). The

information is intended to support research and development activities, particularly in the fields

of photochemistry, materials science, and photodynamic therapy.

Core Properties and Structure
9,10-Dibutoxyanthracene is an organic compound featuring an anthracene core with two

butoxy groups substituted at the 9 and 10 positions.[1] This substitution enhances its solubility

in organic solvents and influences its photophysical properties.[1]

Chemical and Physical Properties
The following table summarizes the key quantitative data for 9,10-Dibutoxyanthracene.
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Property Value Source

CAS Number 76275-14-4 [2]

Molecular Formula C22H26O2 [2]

Molecular Weight 322.44 g/mol [3]

Appearance
White to light orange to pale

yellow-green powder/crystal
[4]

Purity >95.0% (HPLC) [4]

IUPAC Name 9,10-dibutoxyanthracene [2]

InChI Key
KSMGAOMUPSQGTB-

UHFFFAOYSA-N
[2]

Storage Temperature
Room temperature, sealed in

dry conditions
[3]

Chemical Structure
The 2D chemical structure of 9,10-Dibutoxyanthracene is depicted below.

2D Structure of 9,10-Dibutoxyanthracene

Experimental Protocols
Synthesis of 9,10-Dibutoxyanthracene
A two-step synthesis method has been reported, involving the acylation of anthraquinone

followed by reduction.[5]

Step 1: Acylation of Anthraquinone

To a reaction vessel, add anthraquinone, dichloromethane (as a solvent), an aqueous

solution of sodium hydroxide, and sodium hydrosulfite.[5]

Cool the mixture and slowly add n-butyryl chloride.[5]

After the addition is complete, allow the reaction to proceed at a controlled temperature.[5]
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Upon completion, allow the layers to separate and remove the aqueous phase to yield the

intermediate, 9,10-dibutyryloxyanthracene.[5]

Step 2: Reduction to 9,10-Dibutoxyanthracene

To the organic phase containing the intermediate from Step 1, add triethylsilane as the

reducing agent.[5]

Maintain the reaction at a controlled temperature until the reduction is complete.[5]

Cool the reaction mixture to induce crystallization of the final product, 9,10-
Dibutoxyanthracene.[5]

The product can be further purified by recrystallization.[5]

Step 1: Acylation

Step 2: Reduction
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Synthesis workflow for 9,10-Dibutoxyanthracene.

Investigation of Photodegradation
The following protocol is adapted from studies on the photochemical properties of 9,10-
Dibutoxyanthracene.[6][7]
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Prepare a solution of 9,10-Dibutoxyanthracene in a suitable solvent (e.g., ethyl acetate).[6]

Place the solution in a spectroscopic cell.[6]

Irradiate the solution with a light source of a specific wavelength (e.g., 405 nm) for defined

periods.[6]

At each time point, analyze the sample using techniques such as 1H NMR or HPLC to

determine the concentration of the remaining 9,10-Dibutoxyanthracene and to identify any

degradation products.[6]

To investigate the role of singlet oxygen, the experiment can be repeated in the presence of

various singlet oxygen scavengers.[7]

Mechanism of Action and Signaling Pathways
The primary mechanism of action of 9,10-Dibutoxyanthracene is photochemical.[8] Upon

absorption of light, it becomes excited and can transfer its energy to molecular oxygen,

generating highly reactive singlet oxygen.[8] This singlet oxygen can then react with the 9,10-
Dibutoxyanthracene molecule itself to form an endoperoxide, or it can induce oxidative

damage to other molecules in its vicinity.[6][8]
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Photochemical mechanism of 9,10-Dibutoxyanthracene.

In the context of drug development, particularly for photodynamic therapy (PDT), the

generation of reactive oxygen species (ROS) like singlet oxygen by photosensitizers such as

9,10-Dibutoxyanthracene is the primary therapeutic action.[9][10] This ROS production leads

to oxidative stress within target cells, which in turn activates various cellular signaling pathways

associated with cell death (apoptosis, necrosis) and survival.[9][11]
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General overview of PDT-induced cellular signaling.

Safety Information
9,10-Dibutoxyanthracene should be handled with appropriate personal protective equipment

in a well-ventilated area. It may cause skin and eye irritation.[12] For detailed safety

information, consult the material safety data sheet (MSDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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